Cas no 98627-41-9 (Spiro[5.5]undecan-1-ol, 1-methyl-)

• Product Name: Spiro[5.5]undecan-1-ol, 1-methyl-
• CAS No: 98627-41-9
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 4376229
• PubChem ID: 86136622
• Update Time: 2025-10-19

Spiro[5.5]undecan-1-ol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undecan-1-ol, 1-methyl-
• 1-Methylspiro[5.5]undecan-1-ol
• 1-METHYLSPIROUNDECAN-1-OL
• 98627-41-9
• 5-Methylspiro[5.5]undecan-5-ol
• 1-methylspiro(5.5)undecan-1-ol
• DS-021964
• Z3670410798
• 839-634-5
• YDA62741
• EN300-7431673

• Inchi： 1S/C12H22O/c1-11(13)7-5-6-10-12(11)8-3-2-4-9-12/h13H,2-10H2,1H3
• InChI Key： WQGLFRCXIMPVEQ-UHFFFAOYSA-N
• SMILES： OC1(C)CCCCC21CCCCC2

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on Spiro[5.5]undecan-1-ol, 1-methyl-

Exploring the Unique Properties and Applications of Spiro[5.5]undecan-1-ol, 1-methyl- (CAS No. 98627-41-9)

In the realm of organic chemistry, Spiro[5.5]undecan-1-ol, 1-methyl- (CAS No. 98627-41-9) stands out as a fascinating compound with a unique spirocyclic structure. This molecule, characterized by its bridged bicyclic framework, has garnered significant attention from researchers and industries alike due to its potential applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. The compound's spiro[5.5]undecane backbone provides a rigid yet versatile scaffold, making it an attractive candidate for various synthetic transformations.

The 1-methyl substitution on the spiro[5.5]undecan-1-ol core introduces interesting steric and electronic effects that influence the compound's reactivity and physical properties. This structural feature has become particularly relevant in current research trends focusing on sustainable chemistry and green synthesis. Many scientists are exploring how such modified spirocyclic compounds can serve as eco-friendly alternatives to traditional solvents or catalysts in organic reactions.

Recent studies have highlighted the potential of Spiro[5.5]undecan-1-ol, 1-methyl- in the development of novel fragrance ingredients. The compound's unique molecular geometry contributes to distinctive olfactory properties that perfumers are increasingly valuing in high-end fragrance compositions. This application aligns perfectly with the growing consumer demand for innovative and long-lasting scent profiles in personal care products.

From a synthetic chemistry perspective, the preparation of 98627-41-9 involves intriguing challenges that have sparked numerous methodological innovations. Researchers are particularly interested in developing more efficient catalytic systems for constructing the spirocyclic framework, with recent focus on asymmetric synthesis approaches to access enantiomerically pure forms of the compound. These advancements respond to the pharmaceutical industry's need for chiral building blocks with well-defined stereochemistry.

The thermal stability and solubility characteristics of Spiro[5.5]undecan-1-ol, 1-methyl- make it an interesting subject for materials science applications. Current investigations explore its potential as a modifier in polymer systems, where its rigid structure could impart desirable mechanical properties to advanced materials. This aligns with the broader industrial trend toward high-performance additives that can enhance material properties without compromising environmental safety.

Analytical characterization of CAS 98627-41-9 presents unique challenges and opportunities for method development. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry have been employed to fully elucidate its structure and confirm its purity. These analytical aspects are particularly important for quality control in industrial applications where consistency and reproducibility are paramount.

In the context of current sustainability initiatives, researchers are examining the biodegradation pathways of spirocyclic alcohols like this compound. Understanding its environmental fate has become crucial as industries seek to balance performance with ecological responsibility. This focus responds to increasing regulatory pressures and consumer demand for greener chemical solutions across multiple sectors.

The potential biological activities of Spiro[5.5]undecan-1-ol, 1-methyl- derivatives have recently attracted attention in medicinal chemistry research. While the parent compound itself isn't pharmacologically active, its structural features make it an excellent starting point for developing novel bioactive molecules. This application area connects with the growing interest in spirocyclic compounds as privileged structures in drug discovery programs.

From a commercial perspective, the availability and scalability of 98627-41-9 have improved significantly in recent years, making it more accessible to researchers and formulators. Suppliers have developed optimized synthetic routes that reduce production costs while maintaining high purity standards, addressing the market's need for cost-effective specialty chemicals with consistent quality.

Looking forward, the scientific community anticipates expanding applications for Spiro[5.5]undecan-1-ol, 1-methyl- as research continues to uncover its unique properties. Its combination of structural novelty, synthetic versatility, and potential functionality positions it as a compound of continuing interest across multiple disciplines, from fundamental organic chemistry to applied materials science and beyond.